Cas no 1425335-65-4 (1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]-)
1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]-
- DTXSID701224143
- 1425335-65-4
- WLZ3119
- 2-(2-bromo-3-(2-bromoethoxy)phenyl)-1,3-dioxolane
-
- Inchi: 1S/C11H12Br2O3/c12-4-5-14-9-3-1-2-8(10(9)13)11-15-6-7-16-11/h1-3,11H,4-7H2
- InChI Key: NQFNXYAILKRXLE-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CC=1C1OCCO1)OCCBr
Computed Properties
- Exact Mass: 351.91327g/mol
- Monoisotopic Mass: 349.91532g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27.7Ų
1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1227110-1g |
2-(2-bromo-3-(2-bromoethoxy)phenyl)-1,3-dioxolane |
1425335-65-4 | 95% | 1g |
$1080 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1227110-1g |
2-(2-bromo-3-(2-bromoethoxy)phenyl)-1,3-dioxolane |
1425335-65-4 | 95% | 1g |
$1080 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1227110-1g |
2-(2-bromo-3-(2-bromoethoxy)phenyl)-1,3-dioxolane |
1425335-65-4 | 95% | 1g |
$1080 | 2025-02-19 |
1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]- Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]-
Professional Introduction to Compound with CAS No. 1425335-65-4 and Product Name: 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]
1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl], identified by the chemical abstracts service number CAS No. 1425335-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of dioxolane derivatives, which are known for their versatile applications in synthetic chemistry and medicinal chemistry. The structural features of this molecule, particularly the presence of bromo and ethoxy substituents on the phenyl ring, make it a valuable intermediate in the synthesis of more complex molecules.
The 1,3-dioxolane core is a five-membered heterocyclic ring containing two oxygen atoms. This structural motif is highly conducive to various chemical transformations, including nucleophilic substitution reactions, which are pivotal in the synthesis of pharmaceutical intermediates. The bromo and ethoxy functional groups attached to the phenyl ring introduce additional reactivity, allowing for further modifications through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are essential in constructing biaryl structures, which are prevalent in many biologically active compounds.
In recent years, there has been a surge in research focused on developing novel dioxolane derivatives for their potential therapeutic applications. The compound 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]) has been explored in several studies for its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop inhibitors of kinases and other enzymes involved in cancer progression. The bromo and ethoxy substituents provide handles for further functionalization, enabling the creation of highly specific inhibitors with enhanced potency and selectivity.
One notable application of this compound is in the synthesis of tyrosine kinase inhibitors (TKIs), which are widely used in the treatment of cancers such as leukemia and melanoma. The ability to modify the phenyl ring through cross-coupling reactions allows for the introduction of diverse pharmacophores that can interact with target enzymes with high affinity. Additionally, the dioxolane moiety can serve as a scaffold for conformational constraints, improving drug-like properties such as solubility and metabolic stability.
The pharmaceutical industry has also shown interest in this compound for its potential use in developing antiviral agents. Viruses often rely on host enzymes for replication, making them susceptible to inhibition by small molecules. By leveraging the reactivity of 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl], researchers have been able to design inhibitors that disrupt viral polymerase activity or interfere with host-virus interactions. The structural versatility of this compound makes it a valuable tool in the quest to develop new antiviral therapies against emerging pathogens.
Another area where this compound has found utility is in materials science. Dioxolane derivatives have been investigated for their potential as monomers or additives in polymer formulations. The presence of polar functional groups such as bromo and ethoxy enhances interactions with other polymer chains, leading to improved material properties such as thermal stability and mechanical strength. Furthermore, the ability to undergo further chemical modifications allows for fine-tuning of these properties to meet specific application requirements.
The synthesis of 1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl] involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared by reacting a brominated phenol derivative with ethylene oxide under acidic conditions to form the dioxolane ring. Subsequent bromination and ethoxylation steps introduce the desired substituents on the phenyl ring. This synthetic route underscores the importance of dioxolane derivatives as versatile building blocks in organic synthesis.
In conclusion,1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl] (CAS No. 1425335-65-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for dioxolane derivatives,this compound is poised to play an increasingly important role in drug discovery and materials science.
1425335-65-4 (1,3-Dioxolane, 2-[2-bromo-3-(2-bromoethoxy)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)